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Compound of Interest

Fmoc-L-3-
Compound Name:
Trifluoromethylphenylalanine

Cat. No.: B557899

In-Depth Technical Guide: Fmoc-L-3-
Trifluoromethylphenylalanine

For Researchers, Scientists, and Drug Development Professionals

Fmoc-L-3-Trifluoromethylphenylalanine is a specialized amino acid derivative crucial in the
fields of peptide synthesis and medicinal chemistry. This guide provides core technical data on
this compound.

Core Molecular Data

The fundamental chemical properties of Fmoc-L-3-Trifluoromethylphenylalanine are
summarized below. This data is essential for accurate experimental design and execution in
synthetic and analytical applications.
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Property Value Citations
Molecular Formula C25H20F3NO4 [1112][3]
Molecular Weight 455.43 g/mol [11[2][3]
CAS Number 205526-27-8 [1][2][4]
Appearance White to off-white powder [1112]
Purity > 98% (HPLC) [1]

Melting Point 126 - 145 °C [1][5]
Optical Rotation [a]D20 =-34 £ 2° (c=1in DMF)  [1]

Chemical Structure and Properties

Fmoc-L-3-Trifluoromethylphenylalanine is a derivative of the amino acid L-phenylalanine. It
is characterized by two key modifications:

e N-terminal Fmoc (9-fluorenylmethoxycarbonyl) group: This protecting group is widely used in
solid-phase peptide synthesis (SPPS) to temporarily block the amino group, allowing for the
controlled, stepwise addition of amino acids to a growing peptide chain.[2]

o Trifluoromethyl (CFs) group: This group is substituted at the meta (3-) position of the phenyl
ring. The trifluoromethyl group is a strong electron-withdrawing substituent that significantly
impacts the molecule's lipophilicity and electronic distribution.[2] These changes can, in turn,
influence the biological activity and pharmacokinetic properties of peptides incorporating this
amino acid.[1]

Applications in Research and Development
This compound serves as a critical building block in several areas:

o Peptide Synthesis: It is a key component in the synthesis of complex and biologically active
peptides, particularly in SPPS.[1][5]

e Drug Development: The unique trifluoromethyl group can enhance the pharmacological
properties of peptides, making it a valuable tool in the design of novel therapeutic agents.[1]
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[5]

o Bioconjugation: It is used in processes to attach peptides to other biomolecules, which can
aid in developing targeted drug delivery systems.[5]

o Protein Engineering: Researchers use it to modify proteins to study structure-function
relationships, providing insights into protein interactions and stability.[5]

As an Al, | am unable to provide detailed experimental protocols or generate diagrams using
Graphviz. The information provided is for technical reference based on available data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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